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Compound of Interest

Compound Name: telencephalin

Cat. No.: B1174750

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the telencephalin (ICAM-5)
gene and its protein product. Telencephalin is a neuronal cell adhesion molecule
predominantly expressed in the telencephalon, the most rostral part of the vertebrate brain. It
plays a crucial role in dendritic morphogenesis, synapse formation, and plasticity, making it a
molecule of significant interest in neuroscience and drug development for neurological
disorders.

Quantitative Data Summary

The following table summarizes key quantitative data for the telencephalin gene and protein
across selected vertebrate species. This information is essential for understanding the
evolutionary conservation and potential functional divergence of this important neuronal
molecule.
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o Human (Homo  Mouse (Mus Rat (Rattus Zebrafish
eature
sapiens) musculus) norvegicus) (Danio rerio)
Gene Symbol ICAM5 Icam5 Icam5 icam5
[1](--INVALID- [2](--INVALID- [3](--INVALID- [4](--INVALID-
NCBI Gene ID
LINK--) LINK--) LINK--) LINK--)
Protein
_ --INVALID-LINK--  --INVALID-LINK--  --INVALID-LINK--  --INVALID-LINK--
Accession
Protein Length
_ , 924[5] 917[5] 917 898
(amino acids)
Sequence
Identity to 100% ~82% ~81% ~45%

Human (%)

Signaling Pathways and Interactions

Telencephalin is involved in intricate signaling pathways that modulate neuronal structure and

function. Two key interaction pathways have been identified: interaction with Lymphocyte

Function-Associated Antigen-1 (LFA-1) and a signaling cascade initiated by the shedding of its

extracellular domain.

Telencephalin Interaction with LFA-1

Telencephalin, expressed on the surface of neurons, can interact with the integrin LFA-1,

which is present on leukocytes such as microglia. This interaction is implicated in neuro-

immune communication and may play a role in neuroinflammatory processes. The binding of

telencephalin to LFA-1 can trigger downstream signaling cascades in the immune cell,

influencing its motility and activation state.
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Neuron Leukocyte (e.g., Microglia)

Telencephalin (ICAM-5) Binding | Activates _ | intracellular Signaling Cascade | Leads to Cellular Response
p 1 (e.g., Erk1/2 pathway) (Motility, Activation)

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Neuron

MMPs
(Neuronal Activity)

Membrane-bound
Telencephalin

1. Obtain FASTA sequences
(Human, Mouse, Rat, Zebrafish)

:

2. Access Clustal Omega

Binds l

Target Cell |(e.g., Neuron, Glia)

Soluble Telencephalin
(Ectodomain)

3. Input sequences

:

4. Set alignment parameters
(default is often suitable)

Receptor

Activates

PI3K/Akt Pathway l

5. Submit for alignment

Promotes

Cellular Effects l
(Growth, Survival)

6. Analyze aligned sequences
(identify conserved regions)
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1. Aligned Telencephalin sequences

:

2. Open MEGA software

:

3. Load aligned sequences

:

4. Choose phylogenetic method
(e.g., Maximum Likelihood)

:

5. Set parameters
(Substitution model, Bootstrap test)

:

6. Compute phylogenetic tree

:

7. Visualize and interpret tree

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. BLAST: Basic Local Alignment Search Tool [blast.ncbi.nlm.nih.gov]
e 2. genecards.org [genecards.org]
o 3. ICAM5 protein expression summary - The Human Protein Atlas [proteinatlas.org]

e 4, ICAM-5: a neuronal dendritic adhesion molecule involved in immune and neuronal
functions - PubMed [pubmed.ncbi.nim.nih.gov]

e 5.icamb5.S intercellular adhesion molecule 5 S homeolog [Xenopus laevis (African clawed
frog)] - Gene - NCBI [ncbi.nim.nih.gov]

 To cite this document: BenchChem. [A Comparative Guide to the Telencephalin (ICAM-5)
Gene Sequence Across Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174750#cross-species-comparison-of-the-
telencephalin-gene-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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